3-(3-methylphenyl)-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazol-4-amine

• Molecular Formula: C17H15F3N4S
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 3-(3-methylphenyl)-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C17H15F3N4S/c1-11-4-2-6-13(8-11)15-22-23-16(24(15)21)25-10-12-5-3-7-14(9-12)17(18,19)20/h2-9H,10,21H2,1H3
• InChI Key: YKTPXWMTIKBRQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N)SCC3=CC(=CC=C3)C(F)(F)F

Description

This compound belongs to the 4H-1,2,4-triazol-4-amine class, characterized by a triazole core substituted at positions 3 and 3. The 3-methylphenyl group at position 3 and the 3-(trifluoromethyl)benzyl sulfanyl moiety at position 5 distinguish it structurally (Fig. 1). The trifluoromethyl group enhances lipophilicity and metabolic stability, making it relevant in medicinal chemistry . Its synthesis likely involves alkylation of a triazole-3-thione precursor with 3-(trifluoromethyl)benzyl bromide under basic conditions, a method analogous to related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-methylphenyl)-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazol-4-amine typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine and a suitable nitrile compound under acidic or basic conditions.

Introduction of the 3-methylphenyl Group: The 3-methylphenyl group can be introduced via a nucleophilic substitution reaction using a suitable aryl halide and a base.

Attachment of the Trifluoromethylbenzyl Group: The trifluoromethylbenzyl group can be introduced through a nucleophilic substitution reaction using a trifluoromethylbenzyl halide and a suitable nucleophile.

Formation of the Sulfanyl Group: The sulfanyl group can be introduced through a thiolation reaction using a suitable thiol reagent.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-(3-methylphenyl)-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazol-4-amine can undergo various types of chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Nucleophiles such as amines, thiols, and alcohols

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Dihydrotriazoles

Substitution: Various substituted derivatives

Scientific Research Applications

3-(3-methylphenyl)-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazol-4-amine has several scientific research applications, including:

Medicinal Chemistry: This compound can be used as a scaffold for the development of new drugs, particularly those targeting enzymes and receptors involved in various diseases.

Materials Science: The unique chemical properties of this compound make it suitable for use in the development of advanced materials, such as polymers and coatings.

Biological Research: This compound can be used as a probe to study biological processes and interactions at the molecular level.

Industrial Applications: The compound’s stability and reactivity make it useful in various industrial processes, including catalysis and chemical synthesis.

Mechanism of Action

The mechanism of action of 3-(3-methylphenyl)-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazol-4-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethyl group can enhance the compound’s binding affinity to these targets, while the sulfanyl group can participate in redox reactions, modulating the compound’s activity. The triazole ring can also contribute to the compound’s stability and reactivity, allowing it to interact with various biological pathways.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Differences and Similarities

Compound Name	R<sup>3</sup> Substituent	R<sup>5</sup> Substituent	Biological Activity/Notes	Reference
Target Compound	3-methylphenyl	3-(trifluoromethyl)benzylsulfanyl	High lipophilicity; potential CNS activity
3-(2-Fluorophenyl)-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine	2-fluorophenyl	3-methoxybenzylsulfanyl	Enhanced solubility due to methoxy group
3-[(2-Methylbenzyl)sulfanyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine	2-methylbenzylsulfanyl	3,4,5-trimethoxyphenyl	Anticancer potential (tubulin inhibition)
3-{[(2,6-dichlorophenyl)methyl]sulfanyl}-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine	2,6-dichlorophenylmethylsulfanyl	trifluoromethyl	Antimicrobial activity; halogenated aromatic
3-[(3-Chlorobenzyl)sulfanyl]-5-(pyridin-4-yl)-4H-1,2,4-triazol-4-amine	3-chlorobenzylsulfanyl	pyridin-4-yl	Improved binding to kinase targets

Key Observations :

• Electron-Withdrawing Groups : The trifluoromethyl group in the target compound and the dichlorophenyl group in enhance stability and membrane permeability.
• Aromatic Diversity : Methoxy (), trimethoxy (), and pyridinyl () substituents modulate solubility and target specificity.
• Halogen Effects : Chlorine or fluorine substituents () improve antimicrobial and cytotoxic profiles.